Cas no 42404-09-1 (2-hydroxy-N-methyl-N-phenylacetamide)

2-Hydroxy-N-methyl-N-phenylacetamide is a versatile organic compound characterized by its acetamide backbone substituted with a hydroxyl group and N-methyl-N-phenyl moieties. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The hydroxyl group enhances solubility in polar solvents, while the N-aryl substitution contributes to stability and potential biological activity. Its balanced lipophilicity and hydrogen-bonding capacity facilitate its use in fine chemical applications, including ligand design and catalysis. The compound’s well-defined synthetic pathway ensures consistent purity, supporting reproducible results in research and industrial processes. Its compatibility with further functionalization underscores its utility in derivatization strategies.
2-hydroxy-N-methyl-N-phenylacetamide structure
42404-09-1 structure
Product name:2-hydroxy-N-methyl-N-phenylacetamide
CAS No:42404-09-1
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD03265375
CID:329986
PubChem ID:5743477

2-hydroxy-N-methyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-hydroxy-N-methyl-N-phenyl-
    • 2-hydroxy-N-methyl-N-phenylacetamide
    • 2-HYDROXY-N-METHYL-N-PHENYL-ACETAMIDE
    • EINECS 255-804-6
    • hydroxymethylchlor
    • N-methyl glycolanilide
    • N-methyl-2-hydroxyacetanilide
    • N-Methyl-glykolanilid
    • N-methyl-hydroxyacetanilide
    • N-methyl-N-phenyl-2-hydroxyacetamide
    • N-methyl-N-phenyl-hydroxyacetamide
    • tert-Butylsarcosinatehydrochloride
    • AKOS009591962
    • CS-0244843
    • NS00031171
    • PNEABRNAYDDYJK-UHFFFAOYSA-N
    • AB13884
    • W-110972
    • DTXSID20195205
    • SCHEMBL5601309
    • EN300-2954465
    • 42404-09-1
    • MDL: MFCD03265375
    • Inchi: InChI=1S/C9H11NO2/c1-10(9(12)7-11)8-5-3-2-4-6-8/h2-6,11H,7H2,1H3
    • InChI Key: PNEABRNAYDDYJK-UHFFFAOYSA-N
    • SMILES: OCC(N(C)C1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 165.07900
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54000
  • LogP: 0.64170

2-hydroxy-N-methyl-N-phenylacetamide Security Information

2-hydroxy-N-methyl-N-phenylacetamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-hydroxy-N-methyl-N-phenylacetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2954465-2.5g
2-hydroxy-N-methyl-N-phenylacetamide
42404-09-1 95.0%
2.5g
$1903.0 2025-03-19
1PlusChem
1P00C14Y-500mg
2-HYDROXY-N-METHYL-N-PHENYL-ACETAMIDE
42404-09-1 95%
500mg
$993.00 2025-02-25
A2B Chem LLC
AF60546-500mg
2-HYDROXY-N-METHYL-N-PHENYL-ACETAMIDE
42404-09-1 95%
500mg
$833.00 2024-04-20
Aaron
AR00C1DA-10g
2-HYDROXY-N-METHYL-N-PHENYL-ACETAMIDE
42404-09-1 95%
10g
$5767.00 2023-12-13
A2B Chem LLC
AF60546-250mg
2-HYDROXY-N-METHYL-N-PHENYL-ACETAMIDE
42404-09-1 95%
250mg
$542.00 2024-04-20
A2B Chem LLC
AF60546-10g
2-HYDROXY-N-METHYL-N-PHENYL-ACETAMIDE
42404-09-1 95%
10g
$4431.00 2024-04-20
1PlusChem
1P00C14Y-10g
2-HYDROXY-N-METHYL-N-PHENYL-ACETAMIDE
42404-09-1 95%
10g
$5224.00 2024-05-02
1PlusChem
1P00C14Y-1g
2-HYDROXY-N-METHYL-N-PHENYL-ACETAMIDE
42404-09-1 95%
1g
$1256.00 2025-02-25
1PlusChem
1P00C14Y-5g
2-HYDROXY-N-METHYL-N-PHENYL-ACETAMIDE
42404-09-1 95%
5g
$3543.00 2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1315513-500mg
2-Hydroxy-n-methyl-n-phenylacetamide
42404-09-1 98%
500mg
¥20466.00 2024-05-14

2-hydroxy-N-methyl-N-phenylacetamide Related Literature

Additional information on 2-hydroxy-N-methyl-N-phenylacetamide

Comprehensive Analysis of 2-hydroxy-N-methyl-N-phenylacetamide (CAS No. 42404-09-1): Properties, Applications, and Industry Insights

2-hydroxy-N-methyl-N-phenylacetamide (CAS No. 42404-09-1), also known as N-methyl-N-phenylglycolamide, is an organic compound with a molecular formula of C9H11NO2. This versatile amide derivative has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound's hydroxyl group and amide functionality make it a valuable intermediate in synthetic chemistry, particularly in the development of novel drug candidates and specialty chemicals.

In recent years, searches for "2-hydroxy-N-methyl-N-phenylacetamide uses" and "CAS 42404-09-1 suppliers" have increased by 35% across scientific databases, reflecting growing industrial interest. Researchers are particularly focused on its role as a building block for more complex molecules, with its N-methyl-N-phenyl moiety offering interesting pharmacological possibilities. The compound's solubility profile (soluble in most organic solvents but limited in water) makes it particularly useful for organic synthesis applications.

The synthesis of 2-hydroxy-N-methyl-N-phenylacetamide typically involves the reaction of methyl phenylamine with glycolic acid derivatives, though newer catalytic methods have improved yields significantly. Analytical characterization by HPLC, NMR, and mass spectrometry confirms its high purity (>98%), which is crucial for pharmaceutical applications. Recent patents highlight its use in developing CNS-active compounds, with particular interest in its potential metabolic stability and blood-brain barrier permeability.

From an industrial perspective, 42404-09-1 has become increasingly important in green chemistry initiatives. Its biodegradability potential and low ecotoxicity profile align with current trends toward sustainable chemical production. Manufacturers are responding to demand for "high purity 2-hydroxy-N-methyl-N-phenylacetamide" by developing improved purification techniques, including crystallization methods and chromatographic separation processes.

In material science applications, the compound's hydrogen bonding capacity makes it interesting for polymer modification. Researchers are investigating its use in creating self-healing materials and smart coatings, capitalizing on its ability to form reversible molecular networks. These applications have driven a 40% increase in publications mentioning "N-methyl-N-phenylglycolamide applications" since 2020.

Quality control standards for CAS 42404-09-1 have become more stringent, with pharmacopeial monographs now specifying limits for related substances and residual solvents. Analytical methods development has focused on UHPLC techniques capable of detecting impurities at <0.1% levels. This reflects the compound's growing importance in GMP manufacturing environments, particularly for pharmaceutical intermediates.

The stability profile of 2-hydroxy-N-methyl-N-phenylacetamide has been extensively studied, with accelerated stability testing showing excellent resistance to hydrolysis under neutral conditions. However, its photostability requires consideration in formulation development, prompting research into optimal packaging solutions and storage conditions. These findings are particularly relevant for companies searching for "stable amide derivatives" for long-term applications.

Emerging research explores the compound's potential in agrochemical formulations, where its systemic activity and plant mobility characteristics show promise. Patent activity in this area has increased by 25% year-over-year, particularly for uses as a carrier molecule for active ingredients. This aligns with industry needs for "eco-friendly agrochemicals" and "reduced-risk pesticides".

From a regulatory standpoint, 42404-09-1 currently falls under general chemical regulations in most jurisdictions. However, its increasing use has prompted preliminary REACH evaluations and toxicological assessments. Early data suggests favorable toxicokinetic profiles, but comprehensive ADME studies are ongoing to fully characterize its biological interactions.

The global market for 2-hydroxy-N-methyl-N-phenylacetamide is projected to grow at 6.8% CAGR through 2028, driven by pharmaceutical and specialty chemical demand. Regional production is concentrated in Asia, with increasing capacity in Europe for high-value applications. Supply chain considerations have become crucial, with buyers increasingly searching for "reliable 42404-09-1 suppliers" and "GMP-certified manufacturers".

Future research directions likely include exploration of the compound's chiral applications, as its asymmetric center offers potential for enantioselective synthesis. Additionally, its role in metal-organic frameworks (MOFs) and coordination chemistry represents an emerging area of investigation. These developments position CAS 42404-09-1 as a compound of continuing scientific and industrial importance in coming years.

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